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The Autism Diagnostic Observation Schedule (ADOS), in conjunction with the Autism
Diagnostic Interview-Revised (ADI-R), is often considered the "gold standard" for the diagnosis
of Autism Spectrum Disorder (ASD). However, a range of other assessment tools are also
utilized in clinical and research settings. This guide provides a comparative analysis of the
concurrent validity of the ADOS with several prominent ASD measures, presenting quantitative
data from key validation studies to aid researchers, scientists, and drug development
professionals in their selection and interpretation of these instruments.

Overview of Compared Instruments

The following instruments are compared against the ADOS based on available concurrent
validity data:

» Autism Diagnostic Interview-Revised (ADI-R): A comprehensive, structured interview
conducted with a parent or caregiver, focusing on developmental history and current
behaviors.

» Childhood Autism Rating Scale (CARS): A 15-item behavioral rating scale completed by a
clinician to determine the severity of autistic symptoms.

e Social Responsiveness Scale (SRS): A questionnaire designed to measure the severity of
autism spectrum symptoms as they occur in natural social settings, completed by parents or
teachers.
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 Gilliam Autism Rating Scale (GARS): A norm-referenced instrument that assists in the
identification and estimation of the severity of autism.

Quantitative Comparison of Concurrent Validity

The tables below summarize the quantitative data from studies assessing the concurrent
validity of the ADOS with the aforementioned instruments. Concurrent validity, in this context,
refers to the extent to which a test's results correspond with those of a previously established
and validated measure (the ADOS).

Table 1: ADOS and Autism Diagnostic Interview-Revised

(ADI-R)

Study Sample Size Population Key Findings

Pearson's r correlation

o 960 (U.S.), 232 ] between ADI-R and
Risi et al. (2006) ] Children and adults ]
(Canadian) ADOS algorithm totals
was 0.57.[1]
Preschoolers with Correlations between
Le Couteur et al. 101 ASD and other ADI-R and ADOS
(2008) developmental domains ranged from
disorders 0.51t00.71.

ADOS-2 sensitivity:

o ) 0.89-0.92, specificity:
) ) ) Individuals with
Meta-Analysis (Multiple studies) 0.81-0.85. ADI-R
suspected ASD o
sensitivity: 0.75,

specificity: 0.82.

Table 2: ADOS and Childhood Autism Rating Scale
(CARS)
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Study Sample Size Population

Key Findings

Ji et al. (2023) 237 Children

Significant correlation
between CARS-2 and
ADOS-2 total scores
(r=0.864, p<0.001).[2]
[31[4]

Preliminary Study 78 Children

Significant correlation
between CARS and
ADOS total scores
(r=0.808, p<0.001).[5]

Flowers et al. (2022) Review N/A

Strong correlation
reported between
CARS-2 and the
original ADOS
(r=0.77-0.79).

Table 3: ADOS and Social Responsiveness Scale (SRS)

Study Sample Size Population

Key Findings

Preschool-aged

Reszka et al. (2014) 201 ) )
children with ASD

Scores on most
measures were
correlated, with the
exception of the
ADOS and the parent-
rated SRS (SRS-P).[6]
[718]

Flowers et al. (2022) Review N/A

Low to moderate
correlation reported
between the CARS-2
and the SRS (r=0.38-
0.47), not directly with
the ADOS.

Table 4: ADOS and Gilliam Autism Rating Scale (GARS)
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Study Sample Size

Population

Key Findings

Mazefsky & Oswald

Clinical Population
(2006)

Children referred to a
specialty diagnostic

clinic

The GARS was found
to be "generally
ineffective at
discriminating
between children with
various team
diagnoses and
consistently
underestimated the

likelihood of autism."

Flowers et al. (2022) Review

N/A

Reports "excellent”
correlations between
the GARS-3 and the
ADOS (r=0.69-0.83),
which is in contrast to

other findings.

Camodeca (2023) 186

Clinically referred
children suspected of

autism

The GARS-3 did not
demonstrate adequate
criterion validity, with
the author-suggested
cutoff correctly
classifying only about
47% of participants
and having high false-

positive rates.

Experimental Protocols

Detailed methodologies are crucial for the interpretation of validation data. Below are

summaries of the experimental protocols from key cited studies.

Ji et al. (2023): A Validation Study of the CARS-2 Compared With the ADOS-2
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Objective: To examine the concurrent validity of the Childhood Autism Rating Scale, Second
Edition (CARS-2) with the Autism Diagnostic Observation Schedule, Second Edition (ADOS-
2).

Participants: A total of 237 children were included in the study.
Procedure: Both the CARS-2 and the ADOS-2 were administered to all participating children.

Data Analysis: The relationship between the total scores of the CARS-2 and the ADOS-2
was assessed using Pearson's correlation analysis. A receiver operating characteristic
(ROC) curve was used to determine the optimal cutoff score for the CARS-2 in diagnosing
ASD, using the ADOS-2 as the reference standard.[2][3][4]

Reszka et al. (2014): Brief Report: Concurrent Validity of Autism Symptom Severity Measures

Objective: To determine if the symptom severity and diagnostic status of preschool-aged
children with ASD were categorized similarly across the ADOS, CARS, and SRS (parent and
teacher versions).

Participants: The study included 201 preschool-aged children with an existing diagnosis of
ASD.

Procedure: Participants were assessed using the ADOS, and parents and/or teachers
completed the CARS and SRS.

Data Analysis: The study examined the correlations between the scores of the different
measures to assess concurrent validity.[6][7][8]

Mazefsky & Oswald (2006): The discriminative ability and diagnostic utility of the ADOS-G,
ADI-R, and GARS for children in a clinical setting

o Objective: To evaluate the diagnostic utility and discriminative ability of the ADOS-Generic
(ADOS-G), ADI-R, and GARS in a clinical population.

o Participants: Children who were referred to a specialty diagnostic clinic over a three-year
period.
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e Procedure: Participants were assessed using the ADOS-G, ADI-R, and GARS as part of a
comprehensive diagnostic evaluation. The results of these measures were compared to the

final team diagnoses.

o Data Analysis: The study analyzed the agreement between the instrument classifications and

the clinical team diagnoses.

Visualizing the Relationships

The following diagrams illustrate the concept of concurrent validity and a typical experimental

workflow for such studies.

Concurrent Validity of ADOS with other ASD Measures

ADOS
(Reference Standard)

Correlation Correlation Correlation
(0.808-0.864) (Variable/Low) (Conflicting Data)

Correlation
(0.51-0.71)

Click to download full resolution via product page

Caption: Relationship between ADOS and other ASD measures.
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Experimental Workflow for Concurrent Validity Studies

Study Protocol

Participant Recruitment
(e.g., clinical referrals)

:

Informed Consent

'

Data Collection
(Administration of ADOS and other measures)

:

Data Analysis
(e.g., Correlation, Sensitivity/Specificity)

:

Results Interpretation
(Assessing agreement between measures)

Click to download full resolution via product page

Caption: A generalized experimental workflow diagram.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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